1,5-Methano-3H-2,4-benzoxazocin-3-one, 1,4,5,6-tetrahydro-

• CAS No.: 81094-63-5
• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 12-oxa-10-azatricyclo[7.3.1.02,7]trideca-2,4,6-trien-11-one
• InChI: InChI=1S/C11H11NO2/c13-11-12-8-5-7-3-1-2-4-9(7)10(6-8)14-11/h1-4,8,10H,5-6H2,(H,12,13)
• InChI Key: OCVKLYHEWYVKBU-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3=CC=CC=C3C1OC(=O)N2

Description

1,5-Methano-3H-2,4-benzoxazocin-3-one, 1,4,5,6-tetrahydro- is a heterocyclic compound that has garnered interest in medicinal chemistry due to its unique structural properties. This compound is structurally similar to lortalamine, a highly selective norepinephrine reuptake inhibitor .

Preparation Methods

Synthetic Routes and Reaction Conditions

An efficient one-pot method for the synthesis of 2,3,5,6-tetrahydro-4H-2,6-methano-1,3-benzoxazocine-4-thiones has been developed via regioselective tandem reaction of coumarin-3-thioamides and ketones containing different methylene groups . Further oxidation with hydrogen peroxide under basic conditions leads to the formation of N-unsubstituted derivatives of 2,3,5,6-tetrahydro-4H-2,6-methano-1,3-benzoxazocin-4-one .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

1,5-Methano-3H-2,4-benzoxazocin-3-one, 1,4,5,6-tetrahydro- undergoes various chemical reactions, including oxidation, reduction, and substitution .

Common Reagents and Conditions

Oxidation: Hydrogen peroxide under basic conditions.

Reduction: Common reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Various nucleophiles can be used for substitution reactions under appropriate conditions.

Major Products

The major products formed from these reactions include derivatives of the original compound with modifications at specific positions on the benzoxazocin ring .

Scientific Research Applications

1,5-Methano-3H-2,4-benzoxazocin-3-one, 1,4,5,6-tetrahydro- has several scientific research applications:

Chemistry: Used as a substrate in the synthesis of other heterocyclic compounds.

Biology: Studied for its potential as a norepinephrine reuptake inhibitor.

Medicine: Investigated for its potential therapeutic effects in treating neurological disorders.

Mechanism of Action

The mechanism by which 1,5-Methano-3H-2,4-benzoxazocin-3-one, 1,4,5,6-tetrahydro- exerts its effects involves its interaction with molecular targets such as norepinephrine transporters. This interaction inhibits the reuptake of norepinephrine, leading to increased levels of this neurotransmitter in the synaptic cleft .

Comparison with Similar Compounds

Similar Compounds

Lortalamine: A highly selective norepinephrine reuptake inhibitor.

2-methyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one: Another heterocyclic compound with similar structural properties.

Uniqueness

1,5-Methano-3H-2,4-benzoxazocin-3-one, 1,4,5,6-tetrahydro- is unique due to its specific structural configuration, which imparts distinct chemical and biological properties compared to other similar compounds .